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Compound of Interest

Compound Name:
tert-Butyl 2-

isopropylhydrazinecarboxylate

Cat. No.: B177040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: tert-Butyl 2-isopropylhydrazinecarboxylate (CAS No. 16689-35-3) is a

hydrazine derivative used as a building block in organic synthesis, particularly within the

pharmaceutical industry.[1] As with any chemical reagent, a thorough understanding of its

safety profile is paramount for ensuring safe handling and minimizing risk in the laboratory and

during process scale-up. This technical guide provides a comprehensive overview of the safety

data for tert-Butyl 2-isopropylhydrazinecarboxylate, compiled from material safety data

sheets (MSDS) and regulatory guidelines. The information is presented to be a practical

resource for researchers, chemists, and safety professionals.

Chemical and Physical Properties
A foundational aspect of chemical safety is understanding the substance's physical

characteristics. These properties can influence storage conditions, handling procedures, and

potential reactions.
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Property Value Source(s)

CAS Number 16689-35-3 [2][3]

Molecular Formula C₈H₁₈N₂O₂ [3][4]

Molecular Weight 174.24 g/mol [4]

Appearance
White to Almost white Crystal -

Powder
[2]

Melting Point 47-51°C [1]

Boiling Point 80°C at 0.6 mmHg [1]

Synonyms

1-Boc-2-isopropylhydrazine,

tert-Butyl 3-

(Isopropyl)carbazate, N'-

(propan-2-yl)(tert-

butoxy)carbohydrazide

[1][4]

Hazard Identification and Classification
tert-Butyl 2-isopropylhydrazinecarboxylate is classified as hazardous under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to acute toxicity and irritation.
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Hazard
Classificati
on

GHS
Category

Hazard
Statement

Pictogram
Signal
Word

Source(s)

Acute

Toxicity, Oral
Category 4

H302:

Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning [2][4]

Acute

Toxicity,

Dermal

Category 4

H312:

Harmful in

contact with

skin

GHS07

(Exclamation

Mark)

Warning [4]

Acute

Toxicity,

Inhalation

Category 4

H332:

Harmful if

inhaled

GHS07

(Exclamation

Mark)

Warning [4]

Skin

Corrosion/Irrit

ation

Category 2

H315:

Causes skin

irritation

GHS07

(Exclamation

Mark)

Warning [2][4]

Serious Eye

Damage/Irrita

tion

Category 2A

H319:

Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning [2][4]

STOT -

Single

Exposure

Category 3

H335: May

cause

respiratory

irritation

GHS07

(Exclamation

Mark)

Warning [2][4]

Experimental Safety Protocols
The hazard classifications listed above are determined through standardized experimental

protocols, predominantly those established by the Organisation for Economic Co-operation and

Development (OECD). While specific test results for tert-Butyl 2-
isopropylhydrazinecarboxylate are not publicly detailed, the methodologies follow these

general principles.
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Acute Oral Toxicity (OECD Guideline 420, 423, or 425): This is typically determined using a

fixed-dose procedure in rodents.[3][5] Animals are administered a single oral dose of the

substance at defined levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[5] Observations for

signs of toxicity and mortality are made over a period of at least 14 days.[5][6] The results

allow for classification into GHS categories based on the dose at which adverse effects are

observed.[3]

Skin Irritation (OECD Guideline 439 or 404): Modern approaches prioritize in vitro methods

using reconstructed human epidermis (RhE) models (OECD 439).[4][7][8] The test

substance is applied to the tissue surface, and cell viability is measured after a set exposure

time. A significant reduction in viability indicates irritation potential.[8] If necessary, in vivo

tests (OECD 404) are performed on animals, where the substance is applied to the skin and

observed for erythema and edema over several days.[9]

Eye Irritation (OECD Guideline 405): This test involves applying a single dose of the

substance to the eye of an experimental animal (typically a rabbit) and observing for effects

on the cornea, iris, and conjunctiva at specific intervals (e.g., 1, 24, 48, and 72 hours).[2][10]

[11] To reduce animal suffering, a weight-of-the-evidence analysis and in vitro pre-screening

are strongly recommended, and the use of anesthetics and analgesics is advised.[2][12]

Safe Handling and Emergency Procedures
A systematic approach to handling is crucial for mitigating the risks associated with tert-Butyl
2-isopropylhydrazinecarboxylate.
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Caption: Logical workflow for the safe handling of tert-Butyl 2-
isopropylhydrazinecarboxylate.

Exposure Controls and Personal Protection
Engineering Controls: Use this substance only in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[10][11] Ensure that eyewash stations

and safety showers are readily accessible.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin contact.[7]

Respiratory Protection: If dust or aerosols are generated and engineering controls are

insufficient, use a NIOSH-approved particulate respirator.

Handling and Storage
Handling: Avoid the formation of dust and aerosols.[11] Prevent contact with skin, eyes, and

clothing.[11] Do not breathe dust or vapor.[10] Wash hands thoroughly after handling.[7]

Keep away from heat, sparks, and open flames.[10]

Storage: Store in a cool, dry, and well-ventilated place.[10][11] The recommended storage

temperature is in a refrigerator (2-8°C).[1][2] Keep the container tightly sealed to prevent

moisture ingress.[10][11] For long-term stability, storage under an inert atmosphere (e.g.,

nitrogen or argon) is recommended.[1]

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[5][10]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

while removing contaminated clothing. If skin irritation persists, consult a physician.[1][5]
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In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.

Seek immediate medical attention.[10][11]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and call a physician or poison control center immediately.[5]

[10]

Fire-Fighting and Disposal
Fire-Fighting Measures: Use extinguishing media appropriate for the surrounding fire.

Recommended media include water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[11] Firefighters should wear self-contained breathing apparatus (SCBA) and full

protective gear.[11]

Disposal: Dispose of this chemical and its container through a licensed professional waste

disposal service. Do not allow it to enter drains or the environment. Follow all federal, state,

and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b177040#tert-butyl-2-
isopropylhydrazinecarboxylate-safety-data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.ecetoc.org/wp-content/uploads/2021/10/MON-011.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.benchchem.com/product/b177040#tert-butyl-2-isopropylhydrazinecarboxylate-safety-data-sheet-msds-information
https://www.benchchem.com/product/b177040#tert-butyl-2-isopropylhydrazinecarboxylate-safety-data-sheet-msds-information
https://www.benchchem.com/product/b177040#tert-butyl-2-isopropylhydrazinecarboxylate-safety-data-sheet-msds-information
https://www.benchchem.com/product/b177040#tert-butyl-2-isopropylhydrazinecarboxylate-safety-data-sheet-msds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b177040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

